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Compound Name: Thionalide

Cat. No.: B1682317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dated: December 14, 2025

This guide provides an in-depth overview of the safety, handling, and disposal considerations

for Thionalide (CAS No. 93-42-5), a reagent used in analytical chemistry for the precipitation of

various metal ions. Due to its hazardous properties, strict adherence to safety protocols is

imperative to ensure the well-being of laboratory personnel and to mitigate environmental

impact.

Chemical and Physical Properties
Thionalide, also known as 2-Mercapto-N-2-naphthalenylacetamide, is a white to ivory-colored

crystalline solid.[1][2] It is characterized by its insolubility in water and solubility in most organic

solvents.[2][3][4]
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Property Value Source

CAS Number 93-42-5 [2][3]

Molecular Formula C₁₂H₁₁NOS [2][3]

Molecular Weight 217.29 g/mol [2][3]

Appearance
White to ivory-colored

needles/crystalline powder
[1][2]

Melting Point 111-112 °C [2][3]

Solubility

Insoluble in water; freely

soluble in most organic

solvents

[2][3][4]

IUPAC Name
N-naphthalen-2-yl-2-

sulfanylacetamide
[5]

Safety and Hazards
Thionalide is classified as a hazardous substance with the potential to cause significant health

effects upon exposure. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following hazard classifications for Thionalide.[5]

GHS Hazard Identification and Precautionary Statements
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Hazard Class Hazard Statement GHS Code Source

Skin

Corrosion/Irritation
Causes skin irritation H315 [5]

Serious Eye

Damage/Eye Irritation

Causes serious eye

damage
H318 [5]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

May cause respiratory

irritation
H335 [5]

Hazardous to the

aquatic environment

— Long-term (chronic)

hazard

Toxic to aquatic life

with long lasting

effects

H411 [5]

Signal Word: Danger[5]

A comprehensive list of precautionary statements (P-statements) is provided in the Safety Data

Sheet (SDS) for Thionalide and should be consulted before handling. Key precautionary

measures include avoiding contact with skin and eyes, preventing inhalation of dust, and

ensuring adequate ventilation.

Toxicological Data
Despite a thorough review of available literature and safety data, specific quantitative toxicity

data for Thionalide, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%)

values, have not been identified. However, qualitative assessments from safety data sheets

indicate that it is harmful if ingested, inhaled, or absorbed through the skin.[1]

Occupational Exposure Limits
No established Occupational Exposure Limits (OELs), such as Permissible Exposure Limits

(PELs) from the Occupational Safety and Health Administration (OSHA), Recommended

Exposure Limits (RELs) from the National Institute for Occupational Safety and Health

(NIOSH), or Threshold Limit Values (TLVs) from the American Conference of Governmental
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Industrial Hygienists (ACGHI), have been found for Thionalide. In the absence of established

OELs, it is crucial to handle Thionalide with a high degree of caution and to minimize exposure

through engineering controls, administrative controls, and personal protective equipment.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are critical to minimize the risks associated with Thionalide.

Engineering Controls
Ventilation: All work with Thionalide should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust or vapors.

Eye Wash Stations and Safety Showers: Easily accessible and fully functional eye wash

stations and safety showers are mandatory in any area where Thionalide is handled.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required. A face shield should also be worn to protect against splashes.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile rubber) should be worn at all times.

Gloves should be inspected before use and changed immediately if contaminated.

Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact.

Respiratory Protection: If the potential for inhalation of dust exists and engineering controls

are not sufficient, a NIOSH-approved respirator with an appropriate particulate filter should

be used.

Experimental Protocols for Hazard Assessment
While specific experimental protocols for the safety assessment of Thionalide are not readily

available in the public domain, the following are generalized, best-practice methodologies for

evaluating the types of hazards it presents.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method
This protocol is a guideline for assessing the skin irritation potential of a chemical like

Thionalide, in line with OECD Test Guideline 439.

Preparation of the Test Substance: Prepare a solution or suspension of Thionalide in a

suitable solvent.

Tissue Culture: Utilize commercially available Reconstructed Human Epidermis (RhE)

tissues, which consist of normal, human-derived epidermal keratinocytes.

Application of the Test Substance: Apply a specified amount of the prepared Thionalide
sample directly to the surface of the RhE tissue.

Incubation: Incubate the treated tissues for a defined period (e.g., 60 minutes) at 37°C.

Rinsing and Post-Incubation: Thoroughly rinse the test substance from the tissue surface

and continue to incubate for a post-exposure period (e.g., 42 hours).

Cell Viability Assessment: Determine cell viability using a quantitative method, such as the

MTT assay, which measures the reduction of a yellow tetrazolium salt to a purple formazan

product by metabolically active cells.

Data Analysis: Compare the viability of the Thionalide-treated tissues to that of negative

controls. A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that the

substance is an irritant.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Spill Response
The following workflow outlines the general procedure for responding to a Thionalide spill.
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Spill Occurs

Assess the Spill
(Size, Location, Hazards)

Evacuate Immediate Area
If Necessary

Notify Supervisor and
EH&S Department

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent pads or sand)

Clean Up Spill
(Sweep solid material, do not create dust)

Decontaminate the Area
(Wipe with appropriate solvent, followed by soap and water)

Dispose of Waste
(Collect all materials in a sealed, labeled container)

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for responding to a Thionalide spill.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

persists.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate

medical attention.

Disposal Guidelines
Proper disposal of Thionalide and its contaminated waste is crucial to prevent environmental

contamination and ensure compliance with regulations.

Chemical Incompatibility
Thionalide is known to react with a variety of metal ions to form sparingly soluble chelate

complexes.[3] It precipitates with copper(II), silver(I), mercury(II), bismuth(III), arsenic(III),

tin(IV), gold(I), platinum(IV), and palladium(II) in acidic media.[3] Therefore, Thionalide waste

should not be mixed with solutions containing these metal ions.

Waste Treatment and Disposal
As a mercaptan-containing compound, Thionalide waste should be handled with care. For

disposal, it is recommended to follow the guidelines for mercaptan and naphthalene-containing

compounds.[6][7][8][9]

The following decision tree provides a logical workflow for the disposal of Thionalide waste.
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Thionalide Waste Generated

Is the waste solid Thionalide?

Is the waste a solution
containing Thionalide?

No

Collect in a dedicated, sealed,
and labeled hazardous waste container.

Do not mix with other waste.

Yes

Is it contaminated material
(PPE, glassware, etc.)?

No

Collect in a dedicated, sealed,
and labeled hazardous waste container.

Ensure pH is neutral. Do not mix with
incompatible metal solutions.

Yes

Double-bag in sealed plastic bags.
Label as 'Thionalide Contaminated Waste'.

Yes

Arrange for disposal by a
licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of Thionalide waste.
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General Disposal Principles:

Segregation: Thionalide waste must be segregated from other chemical waste streams,

particularly those containing incompatible metals.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Thionalide"

and include the primary hazards (Irritant, Eye Damage, Aquatic Toxicity).

Containerization: Use robust, leak-proof containers for waste collection.

Professional Disposal: All Thionalide waste must be disposed of through a licensed

hazardous waste disposal company in accordance with local, state, and federal regulations.

Do not dispose of Thionalide down the drain or in regular trash.

Conclusion
Thionalide is a valuable analytical reagent that requires careful management due to its

inherent hazards. By understanding its properties, adhering to strict safety and handling

protocols, and following proper disposal procedures, researchers and scientists can work with

this chemical in a safe and environmentally responsible manner. Continuous review of the

latest safety data and institutional protocols is recommended to ensure the highest standards

of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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